Cas no 1196152-82-5 ((6-bromopyridin-2-yl)methanesulfonyl chloride)

(6-Bromopyridin-2-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its key advantages include its high reactivity, enabling efficient introduction of the methanesulfonyl group into target molecules. The bromine substituent at the 6-position offers additional functionalization potential, allowing for further cross-coupling or substitution reactions. This compound is valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. It exhibits good stability under controlled conditions, ensuring reliable handling in synthetic workflows. The electrophilic sulfonyl chloride moiety facilitates nucleophilic displacement reactions, making it a useful intermediate for derivatization. Proper storage under anhydrous conditions is recommended to maintain reactivity.

(6-bromopyridin-2-yl)methanesulfonyl chloride structure

1196152-82-5 structure

Product Name:(6-bromopyridin-2-yl)methanesulfonyl chloride

CAS No:1196152-82-5

MF:C₆H₅BrClNO₂S

MW:270.531398534775

CID:2616528

PubChem ID:72212616

Update Time:2025-06-07

(6-bromopyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- (6-bromopyridin-2-yl)methanesulfonyl chloride
- 1196152-82-5
- 6-Bromo-2-pyridinemethanesulfonyl chloride
- SCHEMBL23662573
- (6-BROMOPYRIDIN-2-YL)METHANESULFONYLCHLORIDE
- AB69820
- EN300-1120512
- DTXSID001269015
- 2-Pyridinemethanesulfonyl chloride, 6-bromo-
- Inchi： 1S/C6H5BrClNO2S/c7-6-3-1-2-5(9-6)4-12(8,10)11/h1-3H,4H2
- InChI Key： XICLZWXIQFNVRH-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(CS(=O)(=O)Cl)=N1

Computed Properties

Exact Mass: 268.89129Da
Monoisotopic Mass: 268.89129Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 55.4Å²

(6-bromopyridin-2-yl)methanesulfonyl chloride Pricemore >>

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